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Compound of Interest

Compound Name: Pentyl butyrate

Cat. No.: B1223076

For Immediate Release

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with pentyl butyrate. Outlined below are the
necessary personal protective equipment (PPE), operational plans for handling and disposal,
and detailed experimental protocols to ensure a safe laboratory environment.

Essential Safety and Handling Information

Pentyl butyrate is a flammable liquid with a characteristic fruity odor. While it is valued in
various applications, proper handling is crucial to mitigate potential health risks, which include
irritation to the skin, eyes, and respiratory system. Adherence to the following guidelines is
imperative for safe laboratory practices.

Personal Protective Equipment (PPE)

When handling pentyl butyrate, the following PPE is mandatory to minimize exposure and
ensure personal safety.

Table 1: Recommended Personal Protective Equipment for Pentyl Butyrate
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Protection Type

Specifications

Rationale

Hand Protection

Chemical resistant gloves

(e.g., Nitrile, Neoprene)

Prevents skin contact and
potential irritation or

absorption.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from splashes
and vapors that can cause

serious irritation.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes

Minimizes the risk of skin

contact from accidental spills.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Prevents inhalation of vapors,
which can cause respiratory
irritation, dizziness, or

suffocation.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety data for pentyl butyrate. It is important

to note that specific occupational exposure limits (OELs) such as OSHA PELs, NIOSH RELSs,
or ACGIH TLVs have not been established for pentyl butyrate.[1][2][3] In the absence of

established OELSs, it is best practice to minimize exposure and handle the substance in a well-

ventilated area.

Table 2: Quantitative Data for Pentyl Butyrate

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://shop.perfumersapprentice.com/msds/8446.pdf
https://www.benchchem.com/product/b1223076?utm_src=pdf-body
https://www.benchchem.com/product/b1223076?utm_src=pdf-body
https://shop.perfumersapprentice.com/msds/8446.pdf
https://www.vigon.com/product/amyl-butyrate-normal/?doc=MSDS/500705_vigon_sds_us_english.pdf&namee=AmylButyrateNormalSDS
https://shop.perfumersapprentice.com/Images/AmylButyrateNormalSDS.pdf
https://www.benchchem.com/product/b1223076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Source
CAS Number 540-18-1 [3]
] 66.7 °C (152.0 °F) - Closed
Flash Point [3]
Cup
Oral LD50 (Rat) 12210 mg/kg [3]
Vapor Pressure 0.57 mm Hg at 25 °C [3]
Vapor Density 5.5 (Air=1) [3]

Experimental Protocol: Synthesis of Pentyl Butyrate
via Fischer Esterification

This protocol details the laboratory synthesis of pentyl butyrate from butanoic acid and 1-
pentanol using an acid catalyst.

Materials:

Butanoic acid

e 1-Pentanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (5% aqueous)
e Brine (saturated aqueous sodium chloride)
e Anhydrous sodium sulfate
 Dichloromethane

e Round-bottom flask

o Reflux condenser
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e Heating mantle

e Separatory funnel

o Erlenmeyer flasks
» Beakers

o Graduated cylinders
e Pipettes

e Rotary evaporator
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, combine 1-pentanol and butanoic acid in
a 1:1.2 molar ratio.

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the total reactant weight) to the flask.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. Continue the reflux for 1-2 hours to drive the reaction to completion.

e Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the
mixture to a separatory funnel.

e Washing:

o Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any remaining
acid. Carefully vent the separatory funnel to release any pressure buildup.

o Wash the organic layer with brine to remove any remaining water-soluble impurities.

e Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.
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» Solvent Removal: Decant the dried organic layer into a clean, pre-weighed round-bottom
flask. Remove the solvent (if any was used during workup) and any unreacted starting
materials using a rotary evaporator.

 Purification (Optional): If necessary, the crude pentyl butyrate can be further purified by
fractional distillation.

o Characterization: Characterize the final product by appropriate analytical methods (e.g., GC-
MS, NMR) to confirm its identity and purity.

Operational and Disposal Plans
Handling and Storage

o Handle pentyl butyrate in a well-ventilated area, preferably within a chemical fume hood.
o Keep containers tightly closed when not in use.
e Store in a cool, dry place away from heat, sparks, and open flames.

e Ground and bond containers when transferring material to prevent static discharge.

Spill Response

In the event of a pentyl butyrate spill, follow the procedures outlined in the workflow below.
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Pentyl Butyrate Spill Response Workflow

Immediate Actions

Evacuate Immediate Area

Alert Others and Supervisor

vacuate Building & Call Emergency Services

Assess the Spill

Assess Spill Size and Risk

Minor Major

Small, Controllable Spill Large or Uncontrolled Spill

Containment & Cleanup

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Absorb the Spill

Collect Contaminated Material

Disposal

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a pentyl butyrate spill.
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Disposal

o Dispose of pentyl butyrate and any contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations.

e Do not dispose of down the drain or in regular trash.
e Use a licensed waste disposal company.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle pentyl butyrate in a laboratory setting, fostering a culture of safety and
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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